ent-8-iso-15(S)-Prostaglandin F2α

• CAS No.: 214748-66-0
• Product Name: ent-8-iso-15(S)-Prostaglandin F2α
• Molecular Formula: C20H34O5
• Molecular Weight: 354.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2S,3S,5R)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17-,18+,19-/m0/s1
• Standard InChIKey: PXGPLTODNUVGFL-XNTKLVSTSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@@H]1[C@H](C[C@H]([C@@H]1C/C=C\CCCC(=O)O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Description: Isoprostanes are produced by the non-enzymatic, free radical peroxidation of phospholipid-esterified arachidonic acid. They have been used as biomarkers of oxidative stress, but they also have been found to have potent biological activity. ent-8-iso-15(S)-Prostaglandin F2α (ent-8-iso-15(S)-PGF2α) is a potent vasoconstrictor of porcine retinal and brain microvessels with EC50 values of 15 and 24 nM, respectively. This isoprostane is about ten-fold more potent than 8-iso-PGF2α in a whole blood platelet aggregation inhibition assay.
• Synonyms: ent-15-epi-F2t-Isoprostane;ent-8-iso-15-epi-PGF2α
• Reference: 1.Hou, X.,Robers, L.J., II,Gobeil, F., Jr., et al. Isomer-specific contractile effects of a series of synthetic F2-isoprostanes on retinal and cerebral microvasculature. Free Radical Biology & Medicine 36(2), 163-172 (2004).
• PubChem Compound: 11002729
• Last Modified: Nov 11 2021